![molecular formula C18H18N4O3 B2682105 2-(Benzo[d]isoxazol-3-yl)-1-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethanone CAS No. 2034251-82-4](/img/structure/B2682105.png)
2-(Benzo[d]isoxazol-3-yl)-1-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(Benzo[d]isoxazol-3-yl)-1-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethanone, also known as BPIP, is a small molecule compound that has gained attention in scientific research due to its potential therapeutic applications. BPIP is a potent inhibitor of the protein kinase CK1δ, which plays a role in regulating various cellular processes, including circadian rhythms, DNA damage response, and Wnt signaling. In
Scientific Research Applications
Synthesis and Characterization
Compounds with similar structures have been synthesized using advanced chemical methodologies, including click chemistry. These compounds are characterized by various spectroscopic techniques (IR, NMR, MS) and thermal analysis (TGA, DSC) to confirm their structures and assess their stability. The synthesis often aims at creating molecules with potential pharmacological applications, as evidenced by their evaluation in cytotoxic studies and molecular docking to predict interactions with biological targets (Govindhan et al., 2017).
Biological Activities
Several compounds bearing isoxazole and pyrazole moieties exhibit significant biological activities, including antimicrobial effects against a range of bacteria and fungi. These activities highlight the potential of such compounds in developing new therapeutic agents (Desai et al., 2017). Additionally, compounds with structural similarities have been evaluated for antiproliferative activities, suggesting their potential use in cancer research (Benaka Prasad et al., 2018).
Molecular Interactions and Pharmacokinetics
The molecular interactions and pharmacokinetic properties of related compounds are studied through techniques like fluorescence spectroscopy and molecular docking. These studies aim to understand how these molecules interact with biological targets such as proteins, which is crucial for designing drugs with desired effects and acceptable safety profiles (Govindhan et al., 2017).
properties
IUPAC Name |
2-(1,2-benzoxazol-3-yl)-1-(3-pyrazin-2-yloxypiperidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O3/c23-18(10-15-14-5-1-2-6-16(14)25-21-15)22-9-3-4-13(12-22)24-17-11-19-7-8-20-17/h1-2,5-8,11,13H,3-4,9-10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZMFQMBEUYMGIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CC2=NOC3=CC=CC=C32)OC4=NC=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzo[d]isoxazol-3-yl)-1-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.